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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542 Get Quote

A Technical Guide to Formetanate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Formetanate is a synthetic carbamate ester widely utilized as a contact and stomach-action

insecticide and acaricide.[1][2] It is effective against a range of agricultural pests, including

spider mites and certain insects like Diptera, Hemiptera, and Thysanoptera, on crops such as

fruits, vegetables, and alfalfa.[2] This document provides a comprehensive overview of the

chemical structure, physicochemical properties, mechanism of action, and toxicological data of

Formetanate. It is also commonly available as a hydrochloride salt, Formetanate
hydrochloride, which exhibits high water solubility.[3][4]

Chemical Structure and Identifiers
Formetanate's chemical structure consists of a phenyl ring substituted with a methylcarbamate

group and a dimethylaminomethylideneamino group.[1]

Table 1: Chemical Identifiers for Formetanate
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Identifier Value

IUPAC Name
[3-(dimethylaminomethylideneamino)phenyl] N-

methylcarbamate[1]

CAS Number
22259-30-9 (Formetanate)[1][5]; 23422-53-9

(Formetanate HCl)[6]

Molecular Formula
C₁₁H₁₅N₃O₂ (Formetanate)[1][5]; C₁₁H₁₆ClN₃O₂

(Formetanate HCl)[3]

SMILES CNC(=O)OC1=CC=CC(=C1)N=CN(C)C[1]

InChI

InChI=1S/C11H15N3O2/c1-12-11(15)16-10-6-4-

5-9(7-10)13-8-14(2)3/h4-8H,1-3H3,(H,12,15)[1]

[5]

InChIKey RMFNNCGOSPBBAD-UHFFFAOYSA-N[1][5]

Physicochemical and Toxicological Properties
Formetanate is a colorless or white crystalline solid with a faint odor.[1] Its hydrochloride salt is

a white to yellowish crystalline solid or powder.[2][7]

Table 2: Physicochemical Properties of Formetanate and its Hydrochloride Salt

Property Value (Formetanate) Value (Formetanate HCl)

Molecular Weight 221.26 g/mol [1][8] 257.72 g/mol [7]

Melting Point 102 °C[6]
200-202 °C (decomposes)[2]

[7]

Water Solubility
Varies (e.g., 6.3 g/L, 100 mg/L

reported)[7]
822,000 mg/L at 25 °C[2]

Vapor Pressure - 1.6 x 10⁻⁶ Pa at 25 °C[2]

Table 3: Acute Toxicological Data for Formetanate Hydrochloride
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Route Species Value Toxicity Category

Oral Rat -
High (Category I)[9]

[10]

Dermal - -
Low (Category III)[9]

[10]

Inhalation Rat LC50 = 0.29 mg/L[10]
Moderate (Category

II)[9][10]

Formetanate HCl is not an eye irritant but is classified as a dermal sensitizer.[9][10]

Mechanism of Action
As a carbamate pesticide, Formetanate's primary mechanism of action is the inhibition of the

acetylcholinesterase (AChE) enzyme.[1][4][9] This inhibition is achieved through the

carbamoylation of the active site of AChE, leading to an accumulation of the neurotransmitter

acetylcholine at nerve synapses.[1][4] This results in continuous nerve impulse transmission,

causing neurotoxicity in target pests.[4] Unlike organophosphates, the binding of carbamates

like Formetanate to AChE is reversible, allowing for the reactivation of the enzyme.[4][9]

Consequently, the toxic effects are characterized by a rapid onset and recovery.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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